6-(benzylamino)-3-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
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Description
6-(benzylamino)-3-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}ethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H17ClF3N5O2 and its molecular weight is 439.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Chemical Properties
- Acylation and Cycloaddition Reactions : Research demonstrates acylation techniques involving 6-(methylamino)-5-nitrosopyrimidine and the synthesis of iso-xanthopterin derivatives through 1,3-dipolar cycloaddition, showcasing the versatility of pyrimidine derivatives in chemical synthesis (Steinlin & Vasella, 2009).
- Autorecycling Oxidation : A novel synthesis process for 1,6-methanocycloundeca[b]pyrimido[5,4-d]pyrrole-12,14-dione derivatives highlighted their capability to autorecycle oxidation of certain amines and alcohols, suggesting potential applications in chemical synthesis and environmental processes (Mitsumoto & Nitta, 2004).
Structural and Molecular Insights
- Crystal Structures : Analysis of pyrimethaminium benzenesulfonate monohydrate and related compounds revealed detailed crystal structures, offering insights into the molecular interactions and potential applications in material science and pharmaceutical chemistry (Balasubramani, Muthiah, & Lynch, 2007).
- Polyfluoroalkyl Substitutions : Studies on the treatment of polyfluoro-1,1-dihydroalkyl sulfones with sodium cyanate and triethylamine uncovered new methods for synthesizing 6-(polyfluoroalkyl)uracils, indicating their significance in developing novel materials and pharmaceuticals (Timoshenko et al., 2002).
Potential Applications Beyond Drug Discovery
- Fluorescent Compounds and Catalysis : Research into the synthesis of trifluoromethylated pyrido[2,3-d]pyrimidine derivatives via one-pot multicomponent reactions (MCRs) has implications for the development of new fluorescent materials and catalysts (Wang et al., 2017).
Properties
IUPAC Name |
6-(benzylamino)-3-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClF3N5O2/c20-14-8-13(19(21,22)23)11-26-17(14)24-6-7-28-16(29)9-15(27-18(28)30)25-10-12-4-2-1-3-5-12/h1-5,8-9,11,25H,6-7,10H2,(H,24,26)(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEVHZPFNYULFQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=CC(=O)N(C(=O)N2)CCNC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClF3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.